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Compound of Interest

Compound Name: 9-(Methylaminomethyl)anthracene

Cat. No.: B057991 Get Quote

An In-depth Technical Guide to 9-(Methylaminomethyl)anthracene: Discovery, Synthesis, and

Applications

Abstract
9-(Methylaminomethyl)anthracene is a fluorescent chemical compound belonging to the

anthracene class of organic molecules. While not a naturally occurring metabolite, it has found

utility in specific laboratory applications, primarily as a derivatizing reagent for the detection of

isocyanates and as a model compound in drug delivery research. This technical guide provides

a comprehensive overview of its discovery, synthesis, and known applications, with a focus on

detailed experimental protocols and a summary of its physicochemical properties. Notably, a

review of the existing scientific literature indicates a lack of studies on its specific biological

signaling pathways.

Introduction
9-(Methylaminomethyl)anthracene, with the chemical formula C₁₆H₁₅N, is an aromatic amine

characterized by a methylaminomethyl group attached to the 9-position of an anthracene core.

[1] Its fluorescent properties, derived from the anthracene moiety, are central to its primary

applications. This compound is recognized as part of the human exposome, meaning it is not

naturally produced in the body but can be present due to external exposure.[2]

Discovery and History

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057991?utm_src=pdf-interest
https://www.benchchem.com/product/b057991?utm_src=pdf-body
https://www.benchchem.com/product/b057991?utm_src=pdf-body
https://www.benchchem.com/product/b057991?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Methylaminomethyl_anthracene
https://hmdb.ca/metabolites/HMDB0247575
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise date and discoverer of 9-(Methylaminomethyl)anthracene are not well-

documented in readily available scientific literature. Its synthesis is a straightforward

nucleophilic substitution reaction, suggesting it was likely first synthesized as a derivative of 9-

(chloromethyl)anthracene. The primary route of synthesis involves the reaction of 9-

(chloromethyl)anthracene with methylamine.[3] The precursor, 9-(chloromethyl)anthracene, is

synthesized from anthracene.[4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 9-(Methylaminomethyl)anthracene is

presented in Table 1.

Property Value Source

Molecular Formula C₁₆H₁₅N [1]

Molecular Weight 221.30 g/mol [1]

Melting Point 57-59 °C [3][6]

Boiling Point (Predicted) 389.6±11.0 °C [3]

Density (Predicted) 1.1±0.1 g/cm³ [3]

pKa (Predicted) 9.75±0.10 [3]

Appearance
Light Yellow to Dark Yellow

Solid
[3]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[3]

CAS Number 73356-19-1 [1][3]

Synthesis
The synthesis of 9-(Methylaminomethyl)anthracene is typically achieved through a two-step

process starting from anthracene.

Step 1: Synthesis of 9-(Chloromethyl)anthracene
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The most common method for synthesizing the precursor, 9-(chloromethyl)anthracene, is

through the chloromethylation of anthracene.[4]

Anthracene Formaldehyde + HCl
(Lewis Acid Catalyst, e.g., ZnCl₂) 9-(Chloromethyl)anthracene

Click to download full resolution via product page

Synthesis of 9-(Chloromethyl)anthracene.

Experimental Protocol:

A general procedure for the chloromethylation of anthracene involves reacting anthracene with

formaldehyde and hydrochloric acid in the presence of a Lewis acid catalyst like zinc chloride.

[4]

Reaction Setup: In a reaction vessel equipped with a stirrer and a reflux condenser, dissolve

anthracene in a suitable solvent.

Reagent Addition: Add formaldehyde and a Lewis acid catalyst (e.g., zinc chloride).

Reaction: Bubble hydrogen chloride gas through the solution or add concentrated

hydrochloric acid. Heat the mixture under reflux for several hours.

Workup: After cooling, the reaction mixture is poured into water. The crude product

precipitates and is collected by filtration.

Purification: The crude 9-(chloromethyl)anthracene is purified by recrystallization from a

suitable solvent.

Step 2: Synthesis of 9-(Methylaminomethyl)anthracene
9-(Methylaminomethyl)anthracene is synthesized via a nucleophilic substitution reaction

between 9-(chloromethyl)anthracene and methylamine.[3]

9-(Chloromethyl)anthracene Methylamine 9-(Methylaminomethyl)anthracene
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Synthesis of 9-(Methylaminomethyl)anthracene.

Experimental Protocol:

Reaction Setup: Dissolve 9-(chloromethyl)anthracene in a suitable solvent in a reaction flask.

Reagent Addition: Add an excess of methylamine (either as a gas or a solution in a solvent

like THF or ethanol).

Reaction: Stir the reaction mixture at room temperature or with gentle heating for several

hours until the reaction is complete (monitored by TLC).

Workup: The reaction mixture is concentrated to remove the solvent and excess

methylamine. The residue is then partitioned between an organic solvent (e.g.,

dichloromethane or ethyl acetate) and water. The organic layer is separated, washed with

brine, and dried over an anhydrous salt (e.g., Na₂SO₄).

Purification: The solvent is evaporated, and the crude product is purified by column

chromatography on silica gel or by recrystallization to yield pure 9-
(methylaminomethyl)anthracene.

Applications
9-(Methylaminomethyl)anthracene has been utilized in two primary areas of research.

Derivatizing Reagent for Isocyanate Detection
It serves as a derivatizing reagent for the sensitive determination of isocyanates in the air.[3][6]

The amine group of 9-(methylaminomethyl)anthracene reacts with the isocyanate group to

form a stable, fluorescent urea derivative. This allows for quantification using high-performance

liquid chromatography (HPLC) with fluorescence or UV detection.[3][6]
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Workflow for isocyanate detection.

Model Drug in Release Studies
9-(Methylaminomethyl)anthracene has been used as a model drug in studies investigating

the release kinetics from nanoparticles.[6][7] Its fluorescent properties allow for easy tracking

and quantification of its release from drug delivery systems using techniques like UV-Vis

spectroscopy.[3][6]
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Biological Activity and Signaling Pathways
A thorough review of the scientific literature reveals a lack of studies focused on the specific

biological activities or signaling pathways of 9-(Methylaminomethyl)anthracene. Its primary

applications are in analytical chemistry and pharmaceutical sciences as a tool, rather than as a

bioactive agent under investigation for therapeutic effects. The Human Metabolome Database

identifies it as a compound found in human blood, but not as a naturally occurring metabolite,

categorizing it as part of the human exposome.[2]

Safety and Handling
9-(Methylaminomethyl)anthracene is classified as an irritant.[1] It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[1] Standard laboratory safety

precautions, including the use of personal protective equipment such as gloves, safety glasses,

and a lab coat, should be followed when handling this compound.

Conclusion
9-(Methylaminomethyl)anthracene is a synthetically accessible fluorescent compound with

established applications as a derivatizing agent and a model drug for release studies. Its

synthesis is well-understood, proceeding from the common starting material anthracene. While

its physicochemical properties are documented, there is a notable absence of research into its

biological effects and mechanisms of action. Future research could explore potential biological

activities, though its current utility remains firmly in the realm of analytical and pharmaceutical

research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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